Cas no 159194-91-9 (Bruceolline B)
Bruceolline B structure
Product Name:Bruceolline B
CAS No:159194-91-9
MF:C26H28N2O12
MW:560.506728172302
CID:198779
PubChem ID:190940
Update Time:2024-02-28
Bruceolline B Chemical and Physical Properties
Names and Identifiers
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- 6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one,5-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-
- 5-O-Glucopyranosyl-1-6-glucopyranosylcanthin-6-one
- 6H-Indolo(3,2,1-de)(1,5)naphthyridin-6-one, 5-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-
- 6-oxo-6H-indolo[3,2,1-de][1,5]naphthyridin-5-yl 6-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
- Bruceolline B
- Bruceacanthinoside
- 6-Oxo-6H-indolo[3,2,1-de][1,5]naphthyridin-5-yl 6-O-hexopyranosylhexopyranoside
- DTXSID40936071
- 159194-91-9
- 3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-3,5(16),6,8,10,12,14-heptaen-2-one
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- Inchi: 1S/C26H28N2O12/c29-8-15-18(30)20(32)22(34)25(39-15)37-9-16-19(31)21(33)23(35)26(40-16)38-14-7-12-17-11(5-6-27-12)10-3-1-2-4-13(10)28(17)24(14)36/h1-7,15-16,18-23,25-26,29-35H,8-9H2/t15-,16-,18-,19-,20+,21+,22-,23-,25-,26-/m1/s1
- InChI Key: VNELTEBGMWTQED-NXEOTYAVSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)OC1=CC2C3=C(C=CN=2)C2C=CC=CC=2N3C1=O
Computed Properties
- Exact Mass: 560.164
- Monoisotopic Mass: 560.164
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 40
- Rotatable Bond Count: 6
- Complexity: 970
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 213
- XLogP3: -1.7
Experimental Properties
- Density: 1.87
- Boiling Point: 851.2°C at 760 mmHg
- Flash Point: 468.6°C
- Refractive Index: 1.788
Bruceolline B Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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